3-Cyclohexylpropiolic acid
Overview
Description
3-Cyclohexylpropiolic acid (3-CHPA) is an organic compound that is widely used in the scientific field. It is a cyclic carboxylic acid used for a variety of applications, including synthesis, research, and laboratory experiments. 3-CHPA is also used in the production of pharmaceuticals, cosmetics, and other specialty chemicals. This article will discuss the synthesis of 3-CHPA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Pharmaceutical Intermediates
3-Cyclohexylpropiolic acid is used to produce 3-cyclohexyl-propionyl chloride , which serves as an intermediate in pharmaceutical synthesis. This compound is integral in the creation of various pharmaceutical products, aiding in the development of new medications and therapies .
Organic Synthesis
In organic synthesis, this acid is utilized for the synthesis of pineapple esters , which are compounds that can impart or enhance pineapple flavor in various products. It’s also used to synthesize chemical intermediates such as cyclohexanepropanenitrile , cyclohexanepropanamide , cyclohexanepropanol , and 1-oxaspiro[4.5]decan-2-one .
Enantioselective Synthesis
The compound finds application in enantioselective synthesis, where it can be used as a starting material. For instance, it’s involved in the synthesis of 2-[(1,2,4-triazol-3-yl)thio]acetamide derivatives for in vitro studies related to paraoxonase-1 (PON1) , an enzyme with various physiological roles, including the detoxification of organophosphates .
Flavor and Fragrance Industry
Beyond its pharmaceutical and organic synthesis applications, 3-Cyclohexylpropiolic acid is also valuable in the flavor and fragrance industry for its role in producing esters that mimic or enhance fruit flavors, such as pineapple .
Thermophysical Property Research
This compound is also significant in thermophysical property research. Data on compounds like 3-Cyclohexylpropiolic acid are critically evaluated for their thermodynamic properties, which are essential for various applications in material science and engineering .
Catalysis and Green Chemistry
Carboxylic acids like 3-Cyclohexylpropiolic acid play a role in catalysis and green chemistry. They can act as organic substrates or reagents in “one-step” reactions considered “green” due to their efficiency and reduced environmental impact .
Mechanism of Action
Target of Action
It has been used as a starting material in the synthesis of 2-[(1,2,4-triazol-3-yl)thio]acetamide derivatives for in vitro paraoxonase-1 (pon1) studies . PON1 is an enzyme that plays a role in the breakdown of organophosphate pesticides and drugs .
Mode of Action
It is known to facilitate the oral delivery of cromolyn, a medication used to treat asthma and allergic reactions, via permeation across/through the membrane in rats .
Biochemical Pathways
It is used in the synthesis of various chemical intermediates, suggesting it may influence multiple biochemical pathways .
Pharmacokinetics
It is known to facilitate the oral delivery of cromolyn, suggesting it may have favorable absorption and distribution properties .
Result of Action
Its role in facilitating the oral delivery of cromolyn suggests it may enhance the bioavailability and efficacy of certain medications .
Action Environment
Like many organic compounds, its stability and efficacy may be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
3-cyclohexylprop-2-ynoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c10-9(11)7-6-8-4-2-1-3-5-8/h8H,1-5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMRBXDYETYBRAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C#CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00463994 |
Source
|
| Record name | 3-Cyclohexylpropiolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00463994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclohexylpropiolic acid | |
CAS RN |
4361-27-7 |
Source
|
| Record name | 3-Cyclohexylpropiolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00463994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-CYCLOHEXYLPROPIOLIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
